Cas no 23854-03-7 (Naphthalene,1-(2-nitro-1-propen-1-yl)-)

Naphthalene,1-(2-nitro-1-propen-1-yl)- structure
23854-03-7 structure
Product Name:Naphthalene,1-(2-nitro-1-propen-1-yl)-
CAS No:23854-03-7
MF:C13H11NO2
MW:213.231943368912
CID:240240
PubChem ID:708807
Update Time:2025-04-19

Naphthalene,1-(2-nitro-1-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Naphthalene,1-(2-nitro-1-propen-1-yl)-
    • 1-(2-nitroprop-1-enyl)naphthalene
    • 1-naphthyl-2-nitropropene
    • 23854-03-7
    • Maybridge1_007030
    • MMXWPLHUAYHYNT-UHFFFAOYSA-N
    • DTXSID10351772
    • Inchi: 1S/C13H11NO2/c1-10(14(15)16)9-12-7-4-6-11-5-2-3-8-13(11)12/h2-9H,1H3
    • InChI Key: MMXWPLHUAYHYNT-UHFFFAOYSA-N
    • SMILES: [O-][N+](C(C)=CC1C=CC=C2C=CC=CC=12)=O

Computed Properties

  • Exact Mass: 213.07903
  • Monoisotopic Mass: 213.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.8
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Melting Point: 52°C
  • PSA: 43.14

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